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Treatment Satisfaction & Efficacy Data

The table below summarizes the core findings from clinical trials comparing molidustat and darbepoetin

alfa, focusing on treatment satisfaction and hemoglobin response.

Aspect
Patient
Population

Molidustat Findings
Darbepoetin
Alfa Findings

Source & Context

Treatment
Satisfaction
(TSQM-II)

Non-dialysis

(NDD)
patients [1]

[2]

Significant

improvement in
convenience domain

scores at multiple
time points; more

patients "highly
satisfied" with

convenience [1] [2].

Improved

effectiveness
domain scores

over time [2].

Analysis Type: Post-hoc

analysis of two Phase 3
trials (MIYABI ND-C and

ND-M) [1] [2].

Global
Satisfaction

Non-dialysis

(NDD)
patients [1]

[2]

Increased global

satisfaction scores.

Increased global

satisfaction
scores.

Questionnaire:
Treatment Satisfaction
Questionnaire for

Medicine (TSQM-II),
covering effectiveness,

side effects,
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Aspect
Patient
Population

Molidustat Findings
Darbepoetin
Alfa Findings

Source & Context

convenience, and global
satisfaction [2].

Hb
Response
(Efficacy)

ESA-naïve,
NDD
patients

Hb increase: +1.44
g/dL [3].

Hb increase:
+1.70 g/dL [3].

Trial Context: MIYABI
program; molidustat was

less effective in ESA-
naïve patients [3].

Hb
Response
(Efficacy)

ESA-
treated,
NDD
patients

Hb increase: +0.36
g/dL [3].

Hb increase:
+0.26 g/dL [3].

Trial Context:
Comparable efficacy in

patients previously on
ESA therapy [3].

Hb
Response
(Efficacy)

Dialysis-
dependent
(DD)
patients

Non-inferior to
darbepoetin alfa in

maintaining Hb levels
within 10.0-12.0 g/dL

[4].

Non-inferior to
molidustat in

maintaining Hb
levels [4].

Trial Context: Phase 3,
double-blinded study

over 52 weeks [4].

Detailed Experimental Protocols

To ensure reproducibility and provide context for the data, here are the methodologies from the key studies

cited.

Study Design for Satisfaction Data: The treatment satisfaction data comes from a post-hoc
analysis of two randomized, parallel-group, open-label, multicenter Phase 3 trials in Japan: MIYABI
ND-C (in ESA-naïve patients) and MIYABI ND-M (in patients previously treated with ESAs). The trials
treated patients for 52 weeks [1] [2].

Satisfaction Metric: Patient-reported satisfaction was measured using the Treatment Satisfaction
Questionnaire for Medicine version II (TSQM-II) at baseline, Week 12, and Week 24. The TSQM-II

is an 11-item questionnaire that produces scores (0-100) across four domains: Effectiveness, Side
Effects, Convenience, and Global Satisfaction. Higher scores indicate greater satisfaction.

Statistical analyses, including general linear models (GLM) and generalized estimating equations
(GEE), were used to compare changes from baseline, adjusting for covariates [2].
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Efficacy and Safety Trial Design: The efficacy data for dialysis-dependent patients comes from a

52-week, Phase 3, randomized, active-controlled, double-blinded, double-dummy, parallel-
group, multi-center study. The primary efficacy variables were the mean hemoglobin level during

the evaluation period (Weeks 33-36) and its change from baseline. Non-inferiority of molidustat to
darbepoetin alfa was assessed with a pre-defined margin of 1.0 g/dL [4].

Mechanisms of Action

The differing routes of administration and fundamental mechanisms explain the convenience advantage of

molidustat. The following diagram illustrates the distinct pathways through which each drug acts.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://journals.lww.com/jasn/fulltext/2020/10001/results_from_a_phase_3_study_comparing_the.3085.aspx
https://www.smolecule.com/products/s548066?utm_src=pdf-body
https://www.smolecule.com/products/s548066?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Molidustat Mechanism (Oral)

Normoxic Condition

HIF-Prolyl Hydroxylase
(PHD Enzyme)

Activates

HIF-α Subunit

Hydroxylates

HIF-α Degradation
(via Proteasome)

Targeted for

Stabilized HIF-α

Molidustat (HIF-PHI)

Inhibits

Stabilizes

HIF Complex
(HIF-α + HIF-β)

Translocation to Nucleus

EPO Gene Transcription

Erythropoietin (EPO) Production

EPO Receptor Darbepoetin Alfa (ESA)
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Stimulation of Erythropoiesis

Click to download full resolution via product page

Conclusion and Research Implications

For researchers and drug development professionals, the data presents a nuanced picture:

Patient-Centered Outcomes: Molidustat addresses a key patient need through oral convenience,
which is directly reflected in higher treatment satisfaction scores for this domain. This is a significant

advantage over the subcutaneous or intravenous administration of darbepoetin alfa [1] [2].
Efficacy Profile: Molidustat is most effective as a maintenance therapy in patients already treated

with ESAs, showing comparable efficacy to darbepoetin alfa in both NDD and DD populations [4] [3].
Its effect is more limited in ESA-naïve patients, where it was statistically less effective at correcting

anemia [3].
Safety and Cost: A meta-analysis of six studies found no significant difference in the incidence of

serious adverse events, mortality, or cardiovascular events between molidustat and ESAs [5].
Furthermore, as an oral therapy, molidustat has been associated with significant cost savings
compared to injectable ESAs over a 5-year period [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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